Cas no 288-90-4 (1,2,4-Oxadiazole)

• Product Name: 1,2,4-Oxadiazole
• CAS No: 288-90-4
• MF: C₂H₂N₂O
• MW: 70.0500798225403
• CID: 255984
• PubChem ID: 6451463
• Update Time: 2025-04-24

1,2,4-Oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole
• [1,2,4]oxadiazole
• 1,2,4-oxadiazol
• 1,2,4-oxdiazole
• 1,3,5-oxdiazole
• 2,4 oxadiazole
• 2,4-Diazafuran
• AC1O53EV
• Azoxime
• Oxadiazol-(1,2,4)
• SureCN17969
• SureCN8760278
• BBVIDBNAYOIXOE-UHFFFAOYSA-N
• 288-90-4
• DTXSID90182985

• Inchi： 1S/C2H2N2O/c1-3-2-5-4-1/h1-2H
• InChI Key： BBVIDBNAYOIXOE-UHFFFAOYSA-N
• SMILES： O1C=NC=N1

Computed Properties

• Exact Mass: 70.01676
• Monoisotopic Mass: 70.016713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.1

Experimental Properties

• Density: 1.193
• Boiling Point: 82.7°C at 760 mmHg
• Flash Point: 12.9°C
• Refractive Index: 1.416
• PSA: 38.92

Additional information on 1,2,4-Oxadiazole

Exploring the Properties and Applications of CAS No 288-90-4: A Comprehensive Overview of 1,2,4-Oxadiazole

The compound known as CAS No 288-90-4, commonly referred to as 1,2,4-Oxadiazole, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and versatile applications. This heterocyclic compound consists of a five-membered ring containing two nitrogen atoms and three carbon atoms, making it a valuable building block in the synthesis of various functional materials and bioactive molecules.

Recent advancements in the synthesis of 1,2,4-Oxadiazole have focused on optimizing reaction conditions to enhance yield and purity. Researchers have explored novel catalytic methods and green chemistry approaches to produce this compound more efficiently. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of oxadiazole derivatives, reducing reaction times while maintaining high product quality.

The structural integrity of CAS No 288-90-4 plays a pivotal role in its applications across diverse industries. In the pharmaceutical sector, oxadiazoles are often employed as scaffolds for drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent research has highlighted the potential of these compounds in targeting specific receptors involved in neurodegenerative diseases like Alzheimer's and Parkinson's.

In materials science, the incorporation of 1,2,4-Oxadiazole into polymer systems has led to the development of advanced materials with enhanced thermal stability and mechanical strength. These materials are being explored for use in high-performance electronics and aerospace applications where durability under extreme conditions is critical.

The electronic properties of CAS No 288-90-4 also make it a promising candidate for use in optoelectronic devices. Studies have shown that oxadiazole-based materials exhibit favorable charge transport characteristics, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Furthermore, the catalytic role of oxadiazoles has been a topic of extensive research. These compounds are being investigated as potential catalysts for various organic transformations due to their ability to activate key intermediates in reaction pathways.

In conclusion, CAS No 288-90-4 stands out as a versatile compound with a wide range of applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug discovery, material innovation, and technological advancements.